2-Iodopyridine-4-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Iodopyridine-4-carbonitrile is a chemical compound with the empirical formula C6H3IN2 . It has a molecular weight of 230.01 g/mol .
Molecular Structure Analysis
The molecular structure of 2-Iodopyridine-4-carbonitrile consists of a pyridine ring with an iodine atom and a carbonitrile group attached at the 2nd and 4th positions respectively .Physical And Chemical Properties Analysis
2-Iodopyridine-4-carbonitrile is a solid with a melting point of 76-81 °C . The density of 2-Iodopyridine is 1.928 g/mL at 25 °C .Scientific Research Applications
“2-Iodopyridine-4-carbonitrile” is a chemical compound with the empirical formula C6H3IN2 . It’s a solid substance with a melting point between 76-81 °C . This compound is used in various scientific fields, particularly in organic chemistry, for the synthesis of more complex molecules .
One potential area of application for “2-Iodopyridine-4-carbonitrile” could be in the synthesis of imidazo[4,5-b]pyridine and imidazo[4,5-c]pyridine derivatives . These derivatives have shown significant therapeutic potential, with bioactivities such as GABAA receptor positive allosteric modulators . They have also been found to influence many cellular pathways necessary for the proper functioning of cancerous cells, pathogens, components of the immune system, enzymes involved in carbohydrate metabolism, etc .
- “2-Iodopyridine-4-carbonitrile” is a reagent that is frequently used in the production of human NAD±dependent, 15-hydroxyprostaglandin dehydrogenase inhibitors . These inhibitors have potential applications in the treatment of various diseases, including cancer .
- “2-Iodopyridine-4-carbonitrile” can be used in the synthesis of fluorinated pyridines . Fluorinated pyridines have interesting and unusual physical, chemical, and biological properties due to the presence of strong electron-withdrawing substituents in the aromatic ring . They have reduced basicity and are usually less reactive than their chlorinated and brominated analogues . A selective synthesis of fluoropyridines remains a challenging problem .
Pharmaceuticals and Life Sciences
Synthesis of Fluorinated Pyridines
Synthesis of Imidazo[4,5-b]pyridines
- “2-Iodopyridine-4-carbonitrile” can be used as a valuable building block in the production of multifunctional pyridine derivatives . These derivatives are becoming increasingly important in the fields of life sciences and pharmaceuticals during the discovery phase .
- “2-Iodopyridine-4-carbonitrile” is frequently used in the production of human NAD±dependent, 15-hydroxyprostaglandin dehydrogenase inhibitors . These inhibitors have potential applications in the treatment of various diseases, including cancer .
Synthesis of Multifunctional Pyridine Derivatives
Production of Human NAD±Dependent, 15-Hydroxyprostaglandin Dehydrogenase Inhibitors
Synthesis of Pyridine Alkaloids
Safety And Hazards
2-Iodopyridine-4-carbonitrile is classified as Acute Tox. 4 Oral - Eye Dam. 1 according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). It is harmful if swallowed, and it can cause serious eye damage . Precautionary measures include avoiding breathing dust, washing skin thoroughly after handling, and using only outdoors or in a well-ventilated area .
properties
IUPAC Name |
2-iodopyridine-4-carbonitrile |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3IN2/c7-6-3-5(4-8)1-2-9-6/h1-3H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RAMAPMJJBMFFEI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C=C1C#N)I |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3IN2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00649559 |
Source
|
Record name | 2-Iodopyridine-4-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00649559 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
230.01 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Iodopyridine-4-carbonitrile | |
CAS RN |
114821-24-8 |
Source
|
Record name | 2-Iodopyridine-4-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00649559 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-IODOPYRIDINE-4-CARBONITRILE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.